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Compound of Interest

Compound Name: 10(2)-Heptadecenoyl chloride

Cat. No.: B15551295

An In-depth Technical Guide to 10(2)-
Heptadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 10(Z)-Heptadecenoyl chloride, a
reactive lipid intermediate. The document details its chemical properties, provides adaptable
synthesis protocols, and explores the biological activities of its parent fatty acid, offering
valuable insights for its application in research and drug development.

Core Compound Data

10(Z)-Heptadecenoyl chloride is the acyl chloride derivative of 10(Z)-Heptadecenoic acid. Its
key quantitative data are summarized below.

Property Value

CAS Number 126761-39-5
Molecular Formula C17Hs1CIO
Molecular Weight 286.88 g/mol
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Synthesis of Unsaturated Fatty Acid Chlorides:
Experimental Protocols

While a specific, detailed protocol for the synthesis of 10(Z)-Heptadecenoyl chloride is not
readily available in the literature, its synthesis can be achieved by adapting established
methods for the conversion of unsaturated fatty acids to their corresponding acyl chlorides. The
two most common and effective methods involve the use of oxalyl chloride or thionyl chloride.
Below are representative protocols for the synthesis of oleoyl chloride, which can be modified
for 10(Z)-Heptadecenoyl chloride.

Method 1: Synthesis using Oxalyl Chloride

This method is favored for its mild reaction conditions and the production of gaseous
byproducts, which simplifies purification.

Materials:

10(2)-Heptadecenoic acid

Oxaly! chloride (2M solution in a suitable solvent like dichloromethane or neat)

Anhydrous hexane or dichloromethane

Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)
Procedure:

e In adry, inert atmosphere (e.g., under nitrogen or argon), dissolve 1.0 g of 10(Z)-
Heptadecenoic acid in 10 ml of anhydrous hexane.

 To this solution, add a catalytic amount of DMF (e.g., 1-2 drops).
» Slowly add 2.0 ml of oxalyl chloride to the stirred solution at room temperature.

o Continue stirring the reaction mixture under dry conditions for approximately 1.5 to 2 hours.
The reaction progress can be monitored by the cessation of gas evolution (CO and COz).

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» After the reaction is complete, remove the solvent and excess oxalyl chloride in vacuo using
a rotary evaporator.

e The resulting product, 10(Z)-Heptadecenoyl chloride, is typically obtained as a colorless to
pale yellow oil and can be used in subsequent reactions without further purification.

Method 2: Synthesis using Thionyl Chloride

Thionyl chloride is a cost-effective reagent for the synthesis of acyl chlorides.
Materials:

e 10(Z)-Heptadecenoic acid

e Thionyl chloride

o Anhydrous toluene (optional, as a solvent)

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a gas outlet to neutralize HCI
gas, place the 10(2)-Heptadecenoic acid.

» Slowly add an excess of thionyl chloride (typically 1.5 to 2 molar equivalents) to the fatty
acid. The reaction can be performed neat or in a solvent like toluene.

e Gently heat the reaction mixture to reflux (around 50-60°C) and maintain for 1-2 hours. The
reaction is complete when the evolution of sulfur dioxide and hydrogen chloride gas ceases.

o After the reaction is complete, remove the excess thionyl chloride by distillation, preferably
under reduced pressure.

o To ensure complete removal of residual thionyl chloride, anhydrous toluene can be added
and subsequently removed by distillation.

e The final product, 10(Z)-Heptadecenoyl chloride, is obtained as the residue.
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The following diagram illustrates the general workflow for the synthesis of an unsaturated fatty
acid chloride.

General Synthesis Workflow for Unsaturated Fatty Acid Chlorides

Unsaturated Fatty Acid Chlorinating Agent
(e.g., 10(2)-Heptadecenoic acid) (Oxalyl Chloride or Thionyl Chloride)

Reaction under
Inert Atmosphere

Removal of Volatiles
(Solvent, Excess Reagent, Byproducts)

:

Pure Unsaturated Fatty Acid Chloride
(e.g., 10(2)-Heptadecenoyl chloride)

Click to download full resolution via product page

Caption: General workflow for synthesizing unsaturated fatty acid chlorides.

Biological Signaling Pathways of Related Fatty Acid
Metabolites

It is crucial to note that there is no direct evidence in the scientific literature detailing the
biological activity of 10(Z)-Heptadecenoyl chloride itself. Acyl chlorides are highly reactive
and are not typically found in biological systems. However, the parent fatty acid, 10(2)-
Heptadecenoic acid, and its metabolites are known to interact with important cellular signaling
pathways. The information presented below pertains to these related fatty acid metabolites and
should not be directly attributed to 10(Z)-Heptadecenoyl chloride.

Activation of Peroxisome Proliferator-Activated
Receptors (PPARS)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15551295?utm_src=pdf-body-img
https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Certain fatty acids and their derivatives are known ligands for Peroxisome Proliferator-Activated
Receptors (PPARSs), which are nuclear receptors that play crucial roles in lipid metabolism and
inflammation. For instance, metabolites of other unsaturated fatty acids have been shown to
activate PPARYy. Activation of PPARYy leads to the transcription of genes involved in
adipogenesis and glucose homeostasis.

The diagram below illustrates a simplified signaling pathway for PPARYy activation by a fatty
acid metabolite.

Simplified PPARYy Activation by a Fatty Acid Metabolite
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Caption: PPARYy activation by a fatty acid metabolite.
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Activation of Transient Receptor Potential Vanilloid 1
(TRPV1)

Metabolites of unsaturated fatty acids, such as certain oxidized linoleic acid metabolites (e.g.,
10-oxo0-12(Z)-octadecenoic acid), have been identified as endogenous activators of the
Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[1] TRPV1 is an ion channel involved
in the detection and regulation of body temperature and in the sensation of pain. Its activation
by these lipid metabolites suggests a role for fatty acid signaling in these physiological
processes.

The following diagram depicts the activation of the TRPV1 channel by a fatty acid metabolite.

TRPV1 Channel Activation by a Fatty Acid Metabolite
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Caption: Activation of the TRPV1 ion channel.

Conclusion
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10(Z)-Heptadecenoyl chloride is a valuable chemical intermediate for the synthesis of various
lipid derivatives. While information on its direct biological effects is lacking, the known activities
of its parent fatty acid and related metabolites in modulating key signaling pathways like PPAR
and TRPV1 provide a strong rationale for its use in developing novel chemical probes and
potential therapeutic agents. The experimental protocols provided herein can be adapted for its
synthesis, enabling further investigation into its chemical and biological properties.
Researchers are encouraged to consider the high reactivity of the acyl chloride functional
group in their experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://www.benchchem.com/product/b15551295?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/28754711/
https://pubmed.ncbi.nlm.nih.gov/28754711/
https://pubmed.ncbi.nlm.nih.gov/28754711/
https://www.benchchem.com/product/b15551295#10-z-heptadecenoyl-chloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15551295#10-z-heptadecenoyl-chloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15551295#10-z-heptadecenoyl-chloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15551295#10-z-heptadecenoyl-chloride-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15551295?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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scientists and researchers to drive progress in science

and industry.
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